4-(2,3-Dimethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(2,3-dimethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine
• InChI: InChI=1S/C16H15N3O3/c1-20-14-6-3-5-10(15(14)21-2)11-9-12(19-16(17)18-11)13-7-4-8-22-13/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: ZXIPNWNFGVEGGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=CC(=NC(=N2)N)C3=CC=CO3
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

4-(2,3-Dimethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine (4-DMF-6-FPA) is a synthetic compound that has been used in a variety of scientific research applications. It is a member of a class of compounds known as heterocyclic amines, which are characterized by a cyclic structure with nitrogen atoms at the ring junctions. 4-DMF-6-FPA has been found to be a useful tool in the study of biochemical and physiological processes, as well as in lab experiments.

Scientific Research Applications

Quantum Chemical Characterization

The compound 4-(2,3-Dimethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine, along with its derivatives, has been investigated through quantum chemistry methods. Studies have identified major hydrogen bonding sites in these compounds, which is crucial for understanding their chemical behavior and potential applications in various fields, such as materials science or pharmaceuticals (Traoré et al., 2017).

Inhibitor of Kinases

Related compounds have been designed as inhibitors of CLK1 and DYRK1A kinases, indicating potential applications in the field of biochemistry and pharmacology. The complete crystal structure of one such compound was established, providing insights into its potential mechanism of action (Guillon et al., 2013).

Dimerization and Trimerization

The compound has been studied for its behavior in dimerization and trimerization reactions, particularly in the formation of furo[2,3-d]pyrimidines. These reactions are significant in the field of organic chemistry and could lead to the development of new materials or pharmaceutical compounds (Wamhoff et al., 1985).

Efficient Synthesis

Research has focused on the efficient and selective synthesis of furo- and thieno[2,3-d]pyrimidin-4-amine derivatives, which are structurally related to the compound . These methods could be applicable for the synthesis of 4-(2,3-Dimethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine, enhancing its availability for research and industrial applications (Han et al., 2010).

Antiproliferative Activity

Similar compounds have been evaluated for their antiproliferative activity, suggesting potential applications in cancer research. These studies provide a foundation for exploring the antiproliferative properties of 4-(2,3-Dimethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine (Atapour-Mashhad et al., 2017).